![molecular formula C19H17F2N3O2S B2373964 N-(3-(difluoromethoxy)phenyl)-1-(6-methylbenzo[d]thiazol-2-yl)azetidine-3-carboxamide CAS No. 1396626-74-6](/img/structure/B2373964.png)
N-(3-(difluoromethoxy)phenyl)-1-(6-methylbenzo[d]thiazol-2-yl)azetidine-3-carboxamide
Description
N-(3-(difluoromethoxy)phenyl)-1-(6-methylbenzo[d]thiazol-2-yl)azetidine-3-carboxamide is a useful research compound. Its molecular formula is C19H17F2N3O2S and its molecular weight is 389.42. The purity is usually 95%.
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Scientific Research Applications
Anticancer Potential
Research into the development of anticancer agents has explored compounds with structural motifs similar to N-(3-(difluoromethoxy)phenyl)-1-(6-methylbenzo[d]thiazol-2-yl)azetidine-3-carboxamide. For example, a series of substituted benzamides designed and synthesized starting from various chemical precursors showed moderate to excellent anticancer activity against several cancer cell lines, suggesting that structural analogs of the compound could be investigated for their anticancer properties (Ravinaik et al., 2021).
Antimicrobial Activity
Compounds bearing similar structural features have been synthesized and evaluated for their antimicrobial activities. For instance, novel compounds derived from triazole derivatives exhibited moderate to good activities against Gram-positive, Gram-negative bacterial strains, and fungal strains, indicating the potential of such molecules for antimicrobial research (Jadhav et al., 2017).
Insecticidal Applications
Flubendiamide, featuring a difluoromethyl group similar to the query compound, demonstrates extremely strong insecticidal activity, especially against lepidopterous pests. This highlights the potential use of structurally related compounds in developing novel insecticides (Tohnishi et al., 2005).
Antifungal Efficacy
The synthesis of novel 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid amides, which share functional groups with the query compound, showed significant antifungal activities against several phytopathogenic fungi. This suggests the potential of exploring similar compounds for antifungal applications (Du et al., 2015).
Diuretic Activity
Research on biphenyl benzothiazole-2-carboxamide derivatives, which may share a thematic chemical framework with the query compound, has been conducted to evaluate their diuretic activity in vivo. Findings indicate that these compounds could serve as a basis for the development of new diuretic agents (Yar & Ansari, 2009).
properties
IUPAC Name |
N-[3-(difluoromethoxy)phenyl]-1-(6-methyl-1,3-benzothiazol-2-yl)azetidine-3-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17F2N3O2S/c1-11-5-6-15-16(7-11)27-19(23-15)24-9-12(10-24)17(25)22-13-3-2-4-14(8-13)26-18(20)21/h2-8,12,18H,9-10H2,1H3,(H,22,25) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ULIWZJMBISNTOJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N=C(S2)N3CC(C3)C(=O)NC4=CC(=CC=C4)OC(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17F2N3O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-(difluoromethoxy)phenyl)-1-(6-methylbenzo[d]thiazol-2-yl)azetidine-3-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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